Cas no 65818-64-6 (Diethyl 3,4-diphenylthiophene-2,5-dicarboxylate)

Diethyl 3,4-diphenylthiophene-2,5-dicarboxylate structure
65818-64-6 structure
Product Name:Diethyl 3,4-diphenylthiophene-2,5-dicarboxylate
CAS No:65818-64-6
MF:C22H20O4S
MW:380.456805229187
CID:962617
PubChem ID:316271
Update Time:2025-04-19

Diethyl 3,4-diphenylthiophene-2,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • Diethyl 3,4-diphenylthiophene-2,5-dicarboxylate
    • 3,4-Diphenyl-thiophen-2,5-dicarbonsaeure-diaethylester
    • 3,4-diphenyl-thiophene-2,5-dicarboxylic acid diethyl ester
    • AC1L7THD
    • NSC243802
    • DTXSID10311538
    • NSC-243802
    • 65818-64-6
    • Inchi: 1S/C22H20O4S/c1-3-25-21(23)19-17(15-11-7-5-8-12-15)18(16-13-9-6-10-14-16)20(27-19)22(24)26-4-2/h5-14H,3-4H2,1-2H3
    • InChI Key: FEGBGLZYLRSFEG-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OCC)=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=C1C(=O)OCC

Computed Properties

  • Exact Mass: 380.1083
  • Monoisotopic Mass: 380.10823029g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 8
  • Complexity: 453
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 80.8Ų

Experimental Properties

  • PSA: 52.6
  • LogP: 5.43550
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